Cas no 2624-44-4 (Ethamsylate)

• Product Name: Ethamsylate
• CAS No: 2624-44-4
• MF: C₁₀H₁₇NO₅S
• MW: 263.310682058334
• MDL: MFCD00867499
• CID: 43255
• PubChem ID: 253660744
• Update Time: 2025-11-05

Ethamsylate Chemical and Physical Properties

Names and Identifiers

• Etamsylate
• 1-hydroxy-4-oxo-2,5-cyclohexadiene-1-sulfonicacidcompd.withdiethylamine
• 2,5-dihydroxy-benzenesulfonicacicompd.withdiethylamine
• 2,5-dihydroxy-benzenesulfonicacicompd.withn-ethylethanamine(1:1)
• 2,5-dihydroxybenzenesulfonicacidcompd.withn-ethylethanamine
• 2,5-DihydroxybenzenesulfonicacidcompdwithN-ethylethanamine
• aglumin
• altodor
• ciclonamina
• 2,5-Dihydroxybenzenesulfonic acid N-ethylethanamine (1:1)
• 2,5-Dihydroxybenzenesulfonic acid - N-ethylethanamine (1:1)
• Benzenesulfonic acid,2,5-dihydroxy-,compd. with N-ethylethanamine
• Cyclonamine
• Diethylamine 2,5-Dihydroxybenzenesulfonate
• Ethamsylate
• 2,5-Dihydroxybenzenesulfonic acid N-ethylethanamine
• Dicynene
• Dicynone
• Eselin
• Ciclonamina [Italian]
• Etamsylatum [INN-Latin]
• Etamsilato [INN-Spanish]
• Ethamsylate [USAN]
• Benzenesulfonic acid, 2,5-dihydroxy-, compd. with N-ethylethanamine (1:1)
• MD 141
• 24YL531VOH
• E 141
• Diethylammonium 2,5-dihydroxybenzenesulfonate
• Diethylammonium cyclohexadien-4-ol-1-one-4-sulfonate
• Ethamsylate (USAN)
• Diidroxi-1,4-benzene
• AC-32031
• Etamsilato (INN-Spanish)
• F20533
• E-141
• HMS1571K11
• diethylamine 2,5-dihydroxy benzene sulfonate
• CHEMBL1514715
• CAS-2624-44-4
• E1145
• W-107184
• HBGOLJKPSFNJSD-UHFFFAOYSA-N
• AKOS005267176
• Etamsylatum (INN-Latin)
• NCGC00017041-02
• NCGC00017041-04
• SCHEMBL34303
• 2,5-Dihydroxybenzenesulfonic acid compound with diethylamine (1:1)
• DB13483
• CS-4630
• D01282
• UNII-24YL531VOH
• Etamsylate (JAN/INN)
• SW197271-3
• 2,5-Dihydroxybenzenesulfonic Acid N-Ethylethanamine Salt
• Q2000876
• ETAMSYLATE [JAN]
• AMY8982
• HMS3652I22
• SR-01000838306
• Nordihydrocapsaicin-d3
• Etamsylatum
• Etamsylate,(S)
• HMS2098K11
• Etamsilate
• EINECS 220-090-7
• FT-0668047
• 2624-44-4
• Diidroxi-1,4-benzenesulfonato-3-di-etilammonium [Italian]
• 2,5-Dihydroxybenzene- sulfonic Acid Diethylamine Salt
• KS-1169
• NS00083251
• Diidroxi-1,4-benzenesulfonato-3-di-etilammonium
• ETAMSILATE [WHO-DD]
• MFCD00867499
• A847477
• 2,5-dihydroxybenzenesulfonic acid;N-ethylethanamine
• s4152
• NCGC00017041-01
• Etamsilato
• HY-B1074
• BCP12254
• DTXSID4045559
• SR-01000838306-2
• CCG-221015
• Etamsylate [INN]
• Tox21_110752
• ETHAMSYLATE [MI]
• Etamsylate 100 microg/mL in Acetonitrile
• DTXCID2025559
• ETAMSYLATE (EP MONOGRAPH)
• ETAMSYLATE [MART.]
• ETAMSYLATE (MART.)
• B02BX01
• ETAMSYLATE [EP MONOGRAPH]
• HMS3715K11
• MD-141
• CHEBI:31563
• Diethylamine dobesilate
• N-[(4-Hydroxy-3-methoxyphenyl)methyl]-7-methyl-octanamide-d3; 7-Methyl-N-vanillyl-octanamide-d3; Norhydrocapsaicin-d3

• MDL： MFCD00867499
• Inchi： 1S/C6H6O5S.C4H11N/c7-4-1-2-5(8)6(3-4)12(9,10)11;1-3-5-4-2/h1-3,7-8H,(H,9,10,11);5H,3-4H2,1-2H3
• InChI Key： HBGOLJKPSFNJSD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1O)O)(=O)(=O)O.N(CC)CC

Computed Properties

• Exact Mass: 263.08300
• Monoisotopic Mass: 263.082743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: White crystals or crystalline powder
• Density: 1.3441 (rough estimate)
• Melting Point: 128.0 to 132.0 deg-C
• Boiling Point: 496.4°C at 760 mmHg
• Flash Point: 254 °C
• Refractive Index: 1.5060 (estimate)
• PSA: 115.24000
• LogP: 2.43200
• Merck: 3722

Ethamsylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• RTECS：DB6145000
• HazardClass：IRRITANT
• Toxicity：LD50 i.v. in mice, rats: 800, 1350 mg/kg (Esteve)
• Storage Condition：4°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Ethamsylate

Ethamsylate (CAS No. 2624-44-4): A Comprehensive Overview in Modern Pharmaceutical Research

Ethamsylate, chemically known by the identifier CAS No. 2624-44-4, is a well-established compound in the realm of pharmaceuticals, particularly recognized for its utility in hemostatic and anti-hemorrhagic applications. This introduction delves into the compound's pharmacological profile, recent advancements in its research, and its significance in contemporary medical science.

The molecular structure of Ethamsylate is characterized by its chemical formula, which reflects its unique interactions within biological systems. As a synthetic agent, it has been extensively studied for its ability to influence coagulation pathways, making it a valuable component in therapeutic strategies aimed at preventing and treating bleeding disorders. The compound's mechanism of action primarily involves the inhibition of platelet aggregation and the stabilization of blood vessel walls, which are critical factors in maintaining hemostasis.

Recent research has highlighted the compound's efficacy in various clinical scenarios, particularly in patients with mild to moderate bleeding disorders. Studies have demonstrated that Ethamsylate can significantly reduce bleeding time and enhance platelet adhesion, thereby contributing to quicker clot formation. These findings have reinforced its role as a first-line treatment option in settings where rapid hemostasis is essential.

In addition to its primary applications, Ethamsylate has shown promise in addressing complications associated with surgical procedures and trauma. Its ability to modulate platelet function without inducing excessive thrombosis makes it a versatile choice for managing bleeding complications across different medical specialties. This has led to increased interest in exploring its potential in combination therapies, where it could be synergistically paired with other hemostatic agents to achieve optimal outcomes.

The pharmacokinetic properties of Ethamsylate have also been a focus of recent investigations. Studies indicate that the compound exhibits rapid absorption after oral administration, with a bioavailability that allows for effective therapeutic levels within a short duration. This characteristic makes it particularly suitable for emergency situations where immediate intervention is required. Furthermore, research into its metabolic pathways has provided insights into how Ethamsylate interacts with other drugs, aiding in the development of more comprehensive treatment regimens.

From a regulatory perspective, Ethamsylate has been granted approval by multiple health authorities for use in various countries, reflecting its well-documented safety profile and clinical efficacy. However, ongoing research continues to refine our understanding of its long-term effects and optimal usage guidelines. This includes evaluating its suitability for different patient populations, such as those with comorbid conditions or specific genetic predispositions.

The development of novel drug formulations incorporating Ethamsylate is another area of active interest. Innovations such as transdermal patches and sustained-release formulations aim to enhance patient compliance and improve therapeutic outcomes. These advancements underscore the compound's adaptability and enduring relevance in modern medicine.

Future directions in Ethamsylate research are likely to explore its potential role in non-hemostatic applications. Preliminary studies suggest that it may have anti-inflammatory properties, which could open new avenues for treating conditions characterized by excessive inflammation. Additionally, investigating its interactions with other bioactive molecules may uncover novel therapeutic strategies that leverage its unique pharmacological profile.

In conclusion, Ethamsylate (CAS No. 2624-44-4) remains a cornerstone in the management of bleeding disorders due to its well-established efficacy and favorable safety profile. The ongoing research into its mechanisms of action, pharmacokinetics, and novel applications continues to solidify its position as a critical component of modern pharmaceuticals. As scientific understanding evolves, Ethamsylate is poised to play an even greater role in advancing medical treatments across various disciplines.